Cas no 5699-72-9 (2-hydroxypentanenitrile)

• Product Name: 2-hydroxypentanenitrile
• CAS No: 5699-72-9
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD09838877
• CID: 374066
• PubChem ID: 94313
• Update Time: 2025-04-19

2-hydroxypentanenitrile Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile,2-hydroxy-
• 2-Hydroxypentanenitrile
• 2-hydroxyvaleronitrile
• 1-hydroxybutyl cyanide
• 2-hydroxy-n-valeronitrile
• Butanal cyanhydrin
• butanal cyanohydride
• butanal cyanohydrin
• Butyraldehyde cyanohydrin
• EN300-105569
• AKOS009469933
• alpha-hydroxyvaleronitrile
• EINECS 227-182-6
• NS00046796
• DTXSID50972480
• 5699-72-9
• MFCD09838877
• CS-0230777
• LS-09701
• beta-Hydroxyvaleronitrile
• AANFRDGJHYLLAE-UHFFFAOYSA-N
• Pentanenitrile, 2-hydroxy-
• DB-377492
• G32819
• ALBB-027950
• 2-hydroxypentanenitrile

• MDL： MFCD09838877
• Inchi： 1S/C5H9NO/c1-2-3-5(7)4-6/h5,7H,2-3H2,1H3
• InChI Key： AANFRDGJHYLLAE-UHFFFAOYSA-N
• SMILES： OC(C#N)CCC

Computed Properties

• Exact Mass: 99.06840
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 207.3±13.0 °C at 760 mmHg
• PSA: 44.02000
• LogP: 0.67098

2-hydroxypentanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃